Iodine I-130
Description
Context within Fundamental Radioisotope Research and Nuclear Science
Iodine-130 (¹³⁰I) is a radioactive isotope of iodine that holds significance within the broader fields of radioisotope science and nuclear science. Its existence and properties are intrinsically linked to fundamental research into atomic nuclei, radioactive decay processes, and the development of techniques for producing and characterizing artificial radionuclides. The study of iodine isotopes, including ¹³⁰I, has been pivotal in understanding the chemical behavior of iodine, particularly its selective uptake by the thyroid gland, a phenomenon that provided early insights into thyroid physiology and metabolism. acs.orgnih.govnih.govnih.gov The development of particle accelerators and nuclear reactors in the early to mid-20th century was instrumental in enabling the synthesis and study of artificial radioisotopes like ¹³⁰I, moving beyond naturally occurring radioactive elements and expanding the toolkit for scientific inquiry. tandfonline.comuio.noiaea.org These advancements allowed researchers to investigate the nuclear structure, decay modes, and half-lives of various isotopes, contributing to a deeper comprehension of nuclear forces and the principles governing radioactive transformations.
Historical Trajectory of Early Artificial Radioisotope Development and Iodine-130's Role
The era of artificial radioisotope production began in earnest in the 1930s, fundamentally altering the landscape of scientific research and paving the way for numerous applications. The discovery of artificial radioactivity by Frédéric and Irène Joliot-Curie in 1934, achieved by bombarding aluminum with alpha particles to create phosphorus-30, marked a watershed moment. tandfonline.comuio.noopenmedscience.comwikipedia.org This breakthrough opened the door to the synthesis of elements and isotopes that did not exist naturally on Earth. Enrico Fermi's work in 1934, which led to the production of the first radioiodine isotope, Iodine-128 (¹²⁸I), further stimulated research in this nascent field. news-medical.netmdpi.com
Iodine-130 emerged as one of the significant artificial radioisotopes synthesized during this pioneering period. Its development was closely intertwined with the advancements in particle accelerators and the growing interest in the biological roles of iodine. By the early 1940s, ¹³⁰I, alongside ¹³¹I, was recognized for its potential in scientific investigations, particularly those related to the thyroid gland. news-medical.netnih.gov The subsequent availability of fission-derived radioiodine following World War II, notably from the Manhattan Project, significantly increased the quantities of these isotopes, facilitating broader research and early applications. news-medical.netnih.gov
Pioneering Radiochemical Investigations
Early radiochemical investigations into iodine isotopes, including ¹³⁰I, focused on characterizing their physical properties and understanding their behavior within biological systems. Researchers like Saul Hertz, working with Arthur Roberts at the Massachusetts Institute of Technology (MIT), and teams at the Berkeley cyclotron laboratory, were at the forefront of these efforts. acs.orgnih.govnih.govbioscientifica.com Their work, often involving experiments with rabbits, demonstrated the selective and avid uptake of radioiodine by the thyroid gland. acs.orgnih.gov This observation was crucial, as it highlighted the potential of radioiodine as a tracer for studying iodine metabolism and thyroid function. The development of techniques to measure the accumulation of radioiodine using instruments like the Geiger-Müller counter was essential for these early studies. nih.govbioscientifica.com The foundational principles of tracer methodology, as developed by George de Hevesy, provided a theoretical framework for these experimental approaches. nih.gov These radiochemical investigations laid the groundwork for understanding how radioisotopes could be utilized in scientific research, establishing the basis for later developments.
Development of Early Cyclotron and Reactor Production Capabilities
The synthesis of ¹³⁰I and other artificial radioisotopes was heavily reliant on the development of new technologies for particle acceleration and nuclear reactions. The cyclotron, pioneered in the early 1930s, was a critical instrument in this era, enabling the bombardment of stable nuclei with accelerated charged particles to create new isotopes. tandfonline.comuio.no Facilities such as the Berkeley cyclotron and the MIT cyclotron were instrumental in the early production of iodine isotopes, including ¹³⁰I, typically through the deuteron (B1233211) bombardment of tellurium targets. acs.orgnih.govbioscientifica.comscienceandglobalsecurity.org
While cyclotrons were key for the initial synthesis of isotopes like ¹³⁰I and ¹³¹I, the advent of nuclear reactors, particularly after World War II, provided abundant neutron fluxes. tandfonline.comopenmedscience.comiaea.org Reactors became a primary source for producing many radioisotopes, including ¹³¹I, through neutron activation of target materials like tellurium. mdpi.comiaea.orgworld-nuclear.org However, the early development and study of ¹³⁰I were predominantly linked to cyclotron production methods, underscoring the role of these accelerators in the initial exploration of its properties and potential scientific utility. acs.orgnews-medical.netnih.govbioscientifica.comdovepress.com
Iodine-130: Key Properties
| Property | Value | Source(s) |
| Half-life | 12.36 hours | chemlin.orgontosight.aiidea-system.comkaeri.re.krperiodictable.commirdsoft.orgstanford.eduperiodictable.com |
| Decay Mode | Beta decay (β⁻) | chemlin.orgkaeri.re.krperiodictable.commirdsoft.orgstanford.eduperiodictable.com |
| Daughter Nucleus | Xenon-130 (¹³⁰Xe) | chemlin.orgkaeri.re.krperiodictable.commirdsoft.orgstanford.eduperiodictable.com |
| Year of Discovery | 1938 | chemlin.org |
| Primary Production | Cyclotron bombardment of tellurium targets | acs.orgnih.govbioscientifica.comscienceandglobalsecurity.org |
Structure
2D Structure
3D Structure
Properties
CAS No. |
14914-02-4 |
|---|---|
Molecular Formula |
HI |
Molecular Weight |
130.9146 g/mol |
IUPAC Name |
iodane |
InChI |
InChI=1S/HI/h1H/i1+3 |
InChI Key |
XMBWDFGMSWQBCA-AKLPVKDBSA-N |
SMILES |
I |
Isomeric SMILES |
[130IH] |
Canonical SMILES |
I |
Synonyms |
130I radioisotope I-130 radioisotope Iodine-130 |
Origin of Product |
United States |
Nuclear Structure and Decay Characteristics of Iodine 130
Isotopic Configuration and Nuclear Ground State Properties of Iodine-130
Iodine-130 is an isotope of the element iodine, which has an atomic number (Z) of 53, indicating it possesses 53 protons in its nucleus chemlin.orgwikidata.org. The mass number (A) for this isotope is 130, signifying the total count of protons and neutrons in its nucleus chemlin.org. Consequently, Iodine-130 contains 77 neutrons (N = A - Z = 130 - 53 = 77) chemlin.org.
The nucleus of Iodine-130 is composed of 53 protons and 77 neutrons chemlin.org. Its isotopic mass is reported as approximately 129.906670 atomic mass units (u) chemlin.orgwebelements.com. The mass excess, a measure of the difference between the actual mass of a nucleus and its mass number, is approximately -86.93634 MeV chemlin.org. Alternatively, it is reported as -86.932379 MeV periodictable.comperiodictable.comperiodictable.comperiodictable.comperiodictable.com or -86,936.138 ± 3.168 kiloelectronvolt (keV) wikidata.org. The nuclear binding energy per nucleon averages around 8.421 MeV chemlin.orgperiodictable.comperiodictable.comperiodictable.comperiodictable.comperiodictable.com.
The ground state of Iodine-130 has a nuclear spin and parity assignment of 5+ chemlin.orgwebelements.comperiodictable.comperiodictable.comperiodictable.comperiodictable.com. This notation indicates that the total angular momentum of the nucleus is 5 units, and it possesses positive parity.
The magnetic dipole moment for Iodine-130 is reported as 3.349(7) nuclear magnetons (μN) chemlin.orgwebelements.comkaeri.re.kr. This property is a fundamental characteristic of the nucleus, related to the distribution of its charged constituents and their motion.
Nuclear Spin and Parity Assignments
Radioactive Decay Scheme of Iodine-130
Iodine-130 is a radioactive isotope that undergoes decay to achieve a more stable nuclear configuration. Its primary decay mode is beta-minus (β-) emission chemlin.orgwikidata.orgperiodictable.comkaeri.re.kr.
In beta-minus decay, a neutron within the nucleus transforms into a proton, emitting an electron (the beta particle) and an electron antineutrino radiopaedia.org. This process results in an increase of the atomic number by one, while the mass number remains unchanged radiopaedia.org. For Iodine-130, this decay occurs with 100% probability chemlin.orgwikidata.org, releasing a decay energy of approximately 2.944 MeV chemlin.org.
The beta-minus decay of Iodine-130 results in the formation of Xenon-130 (130Xe) chemlin.orgwikidata.orgperiodictable.comkaeri.re.kr. Xenon-130 is a stable isotope of xenon, with an atomic number of 54 and a mass number of 130 chemlin.orgbuyisotope.com. It has a nuclear spin and parity of 0+ chemlin.orgbuyisotope.com.
Data Tables
Table 1: Nuclear Ground State Properties of Iodine-130
| Property | Value | Unit | Source(s) |
| Atomic Number (Z) | 53 | - | chemlin.orgwikidata.org |
| Neutron Number (N) | 77 | - | chemlin.org |
| Mass Number (A) | 130 | - | chemlin.org |
| Isotopic Mass | 129.906670(3) | u | chemlin.org |
| Mass Excess | -86.93634 | MeV | chemlin.org |
| Binding Energy per Nucleon | 8.42110149 | MeV | chemlin.org |
| Nuclear Spin and Parity | 5+ | - | chemlin.orgperiodictable.comperiodictable.comperiodictable.comperiodictable.com |
| Magnetic Dipole Moment | 3.349(7) | μN | chemlin.orgwebelements.comkaeri.re.kr |
Table 2: Radioactive Decay Characteristics of Iodine-130
| Characteristic | Value | Unit | Source(s) |
| Decay Mode | Beta-Minus (β-) Emission | - | chemlin.orgwikidata.orgperiodictable.comkaeri.re.kr |
| Branching Ratio | 100 % | % | chemlin.orgwikidata.org |
| Decay Energy | 2.944(3) | MeV | chemlin.org |
| Daughter Nuclide | Xenon-130 (130Xe) | - | chemlin.orgwikidata.orgperiodictable.comkaeri.re.kr |
| Daughter Nuclide Status | Stable | - | chemlin.orgbuyisotope.com |
Decay Constant and Half-Life Determination
The radioactive decay of Iodine-130 is quantified by its half-life and decay constant. The accepted half-life for ¹³⁰I is approximately 12.36(1) hours chemlin.orgperiodictable.comperiodictable.comstanford.edunih.gov. This corresponds to a decay constant (λ) of 1.557774138259 × 10⁻⁵ s⁻¹ chemlin.org. The half-life can also be stated as 12.4 hours osti.gov.
Table 1: Half-life and Decay Constant of Iodine-130
| Parameter | Value | Source(s) |
| Half-life (T½) | 12.36(1) h | chemlin.orgperiodictable.comperiodictable.comstanford.edunih.gov |
| Decay Constant (λ) | 1.557774138259 × 10⁻⁵ s⁻¹ | chemlin.org |
Gamma-Ray Emission Spectroscopy of Iodine-130
Gamma-ray emission spectroscopy is crucial for identifying and quantifying radioactive isotopes. Iodine-130 emits several gamma rays as it decays, providing a spectral fingerprint.
Principal Gamma-Ray Energies and Intensities
Research has identified several prominent gamma-ray energies associated with the decay of Iodine-130. These energies include values around 418, 526, 536, 668, 668.4, 668.5, 734, and 739.5 keV osti.govresearchgate.netnasa.gov. Additionally, approximate gamma-quanta energies have been reported in the MeV range: 0.416, 0.538, 0.665, and 0.747 MeV cia.gov. While these energies are well-established, detailed intensity data for each specific gamma-ray emission are not comprehensively detailed in the provided snippets. It has been noted that the intensity of the 0.416 MeV gamma line is relatively low cia.gov.
Table 2: Principal Gamma-Ray Energies Associated with Iodine-130 Decay
| Gamma-Ray Energy (keV) | Source(s) |
| 418 | osti.gov |
| 526 | osti.gov |
| 536 | researchgate.net |
| 668 | osti.gov |
| 668.4 | nasa.gov |
| 668.5 | researchgate.net |
| 734 | osti.gov |
| 739.5 | researchgate.net |
| 416 (0.416 MeV) | cia.gov |
| 538 (0.538 MeV) | cia.gov |
| 665 (0.665 MeV) | cia.gov |
| 747 (0.747 MeV) | cia.gov |
Coincident Gamma-Ray Cascades
The phenomenon of coincident gamma-ray cascades, where multiple gamma rays are emitted in close temporal succession during a single decay event, can be observed in the decay of Iodine-130. Studies have reported the observation of sum peaks in the gamma-ray spectra of ¹³⁰I, particularly involving the 668.4-keV gamma ray, which indicates the presence of coincident gamma rays and suggests the occurrence of gamma-ray cascades nasa.gov. Coincidence spectroscopy, which detects multiple coincident gamma rays, can enhance sensitivity in radionuclide monitoring .
Isomeric States of Iodine-130
Iodine-130 exists not only in its ground state but also in several excited, metastable isomeric states. These isomers possess distinct nuclear properties, including excitation energy, half-life, and spin.
Excitation Energies and Half-Lives of Nuclear Isomers
Iodine-130 has a ground state with a spin of 5+ chemlin.orgperiodictable.comwikipedia.orgbnl.gov. Several nuclear isomers have been identified:
Table 3: Isomeric States of Iodine-130
| Isomer Name | Excitation Energy (keV) | Half-life | Spin | Source(s) |
| ¹³⁰I (ground) | N/A | 12.36(1) h | 5+ | chemlin.orgperiodictable.comwikipedia.orgbnl.gov |
| ¹³⁰m1I | 39.9525(13) | 8.84(6) min | 2+ | chemlin.orgwikipedia.orgbnl.gov |
| ¹³⁰m2I | 69.5865(7) | 133(7) ns | (6)- | chemlin.orgwikipedia.org |
| Unspecified | 82.3960(19) | 315(15) ns | ? | chemlin.org |
| Unspecified | 85.1099(10) | 254(4) ns | (6)- | chemlin.org |
Decay Modes of Isomeric Transitions
Compound Names Mentioned:
| Compound Name |
|---|
| Iodine-130 |
| ¹³⁰I |
| ¹³⁰m1I |
| ¹³⁰m2I |
| Xenon-130 |
Nuclear Reaction Cross-Sections Related to Iodine Isotopes
Understanding the cross-sections of nuclear reactions is crucial for predicting the yield and behavior of radionuclides like Iodine-130. These cross-sections quantify the probability of a specific nuclear reaction occurring when a target nucleus interacts with a projectile.
Thermal Neutron Capture Cross Section of Iodine-129 to Produce Iodine-130
The primary pathway for producing Iodine-130 involves the neutron capture reaction on Iodine-129 (¹²⁹I). This reaction, denoted as ¹²⁹I(n,γ)¹³⁰I, results in the formation of ¹³⁰I. Research has established specific values for the thermal neutron capture cross-section (σ₀), which represents the reaction probability at a neutron energy of 2200 m/s.
Measurements indicate that the thermal neutron capture cross-section for the formation of the ground state (5⁺) of ¹³⁰I from ¹²⁹I is approximately 12.6 ± 0.5 barns, while the formation of the isomeric state (2⁺) has a cross-section of about 17.5 ± 0.8 barns iaea.orgtandfonline.com. The total thermal neutron capture cross-section for the production of ¹³⁰I (sum of ground and isomeric states) is therefore around 30.1 ± 1.3 barns iaea.orgtandfonline.com. Earlier measurements, such as those by Roy et al., reported a value of 26.7 ± 2.0 barns cdnsciencepub.comcdnsciencepub.com. These values are critical for reactor physics calculations and nuclear waste transmutation studies.
Resonance Capture Integral Measurements
The resonance capture integral (I₀) quantifies the probability of neutron capture in the epithermal energy range, which is significant in nuclear reactor spectra. For the ¹²⁹I(n,γ)¹³⁰I reaction, measurements of the resonance capture integral have been performed to provide essential data for nuclear applications.
The resonance capture integral for the formation of the ground state of ¹³⁰I from ¹²⁹I is reported as 15.5 ± 0.9 barns, and for the isomeric state, it is 17.9 ± 0.9 barns iaea.orgtandfonline.com. The total resonance capture integral for ¹³⁰I production is approximately 33.4 ± 1.8 barns iaea.orgtandfonline.com. Previous studies, such as that by Roy et al., reported a value of 36 ± 4.0 barns cdnsciencepub.comcdnsciencepub.com. These integral values are vital for assessing neutron absorption in various reactor designs and for understanding neutron activation processes.
Excitation Functions for Charged-Particle Reactions
While the primary focus for ¹³⁰I production discussed here is neutron capture, excitation functions for charged-particle-induced reactions are studied for other iodine isotopes, providing insights into nuclear reaction mechanisms. For instance, research has investigated proton-induced reactions on tellurium targets for the production of ¹²³I jst.go.jpiaea.orgdergipark.org.tr. These studies involve measuring cross-sections as a function of projectile energy, which helps in understanding reaction pathways, optimizing production yields, and validating nuclear models. Although direct charged-particle reactions for ¹³⁰I production are not extensively detailed in the context of these searches, the methodologies and theoretical models employed are broadly applicable to nuclear reaction studies involving iodine isotopes.
Theoretical Nuclear Models Applied to Iodine Isotopes
Theoretical nuclear models are indispensable tools for predicting and interpreting nuclear reaction data, especially where experimental data is scarce or for understanding the underlying physics.
Optical Model Potentials for Neutron Interactions
The optical model is a fundamental theoretical framework used to describe the elastic scattering of neutrons by atomic nuclei. For iodine isotopes, coupled-channel optical model potentials (OMPs) are employed to calculate neutron-induced reaction cross-sections and transmission coefficients tandfonline.comtandfonline.comeuropa.eu. These models incorporate nuclear structure effects, such as deformation, to provide more accurate predictions.
Codes like ECIS-06 iaea.org and CCONE tandfonline.comtandfonline.com are utilized in conjunction with OMPs to simulate neutron interactions. Parameter sets, such as those developed by Koning and Delaroche iaea.org, are often used as global or local potentials. These models enable the calculation of total cross-sections, elastic scattering cross-sections, and other reaction channels by considering compound, pre-equilibrium, and direct-reaction processes tandfonline.comtandfonline.com. The accuracy of these models is validated by comparing their predictions with experimental scattering data and cross-section measurements tandfonline.comeuropa.eu.
Gamma-Ray Strength Function Models
Gamma-ray strength function models are employed to describe the probability distribution of gamma-ray transitions following nuclear reactions, particularly in radiative capture processes. These models are essential for calculating gamma-ray emission spectra and cross-sections.
In the context of iodine isotopes, gamma-ray strength functions are used to reproduce measured capture cross-sections tandfonline.com. They are also utilized in simplified formulas to estimate thermal capture cross-sections when direct measurements are unavailable or for preliminary assessments tandfonline.com. By fitting these models to experimental data, researchers can refine their understanding of nuclear structure and reaction dynamics, contributing to more accurate nuclear data evaluations.
Data Table: Neutron Capture Cross-Sections and Resonance Integrals for ¹²⁹I(n,γ)¹³⁰I
| Reaction | Quantity | Value (barns) | Reference(s) |
| ¹²⁹I(n,γ)¹³⁰I (g.s.) | Thermal Capture (σ₀) | 12.6 ± 0.5 | iaea.orgtandfonline.com |
| ¹²⁹I(n,γ)¹³⁰I (isomer) | Thermal Capture (σ₀) | 17.5 ± 0.8 | iaea.org |
| ¹²⁹I(n,γ)¹³⁰I (total) | Thermal Capture (σ₀) | ~30.1 | iaea.org |
| ¹²⁹I(n,γ)¹³⁰I (g.s.) | Resonance Integral (I₀) | 15.5 ± 0.9 | iaea.orgtandfonline.com |
| ¹²⁹I(n,γ)¹³⁰I (isomer) | Resonance Integral (I₀) | 17.9 ± 0.9 | iaea.org |
| ¹²⁹I(n,γ)¹³⁰I (total) | Resonance Integral (I₀) | ~33.4 | iaea.org |
Note: Values for the isomeric state (2⁺) and ground state (5⁺) of ¹³⁰I are provided where available, with the total representing the sum of these contributions.
Production Methodologies for Iodine 130 Radionuclide
Reactor-Based Synthesis Routes
The predominant reactor-based method for producing Iodine-130 centers on the neutron activation of an iodine target, rather than tellurium. This process involves the transmutation of a long-lived iodine isotope into the shorter-lived ¹³⁰I within the high neutron flux environment of a nuclear reactor.
Neutron Activation of Iodine Target Materials
The key target material for this process is Iodine-129 (¹²⁹I), a long-lived fission product with a half-life of approximately 16.14 million years. wikipedia.org Its use as a target allows for the production of ¹³⁰I through a neutron capture reaction.
Enriched Iodine-129 Target Considerations
Iodine-129 is itself a product of nuclear fission of uranium and plutonium and is found in spent nuclear fuel. wikipedia.org For the production of ¹³⁰I, the target material is typically Iodine-129 that has been chemically separated and purified from other fission products and nuclear waste. The efficiency of ¹³⁰I production is directly related to the purity of the ¹²⁹I target. The primary goal is to maximize the presence of ¹²⁹I atoms available for neutron capture while minimizing other isotopes that could lead to unwanted byproducts.
Specific Nuclear Reaction Pathways (e.g., ¹²⁹I(n,γ)¹³⁰I)
The specific nuclear reaction for the reactor-based production of Iodine-130 is the neutron capture reaction on an Iodine-129 target. iaea.orgnews-medical.net This is represented by the equation:
¹²⁹I + n → ¹³⁰I + γ
In this (n,γ) reaction, a nucleus of ¹²⁹I absorbs a thermal neutron (n) and enters an excited state, which then de-excites by emitting a gamma ray (γ), thereby becoming a ¹³⁰I nucleus. iaea.org Iodine-130 is itself radioactive, decaying with a half-life of 12.36 hours to the stable nuclide Xenon-130 (¹³⁰Xe). iaea.org This transmutation is studied as a method for reducing the long-term radioactivity of nuclear waste containing ¹²⁹I. iaea.orgnews-medical.net
| Reaction | Target Nuclide | Product Nuclide | Half-life of Product | Key Decay Gamma-ray Energies of ¹³⁰I (keV) |
| ¹²⁹I(n,γ)¹³⁰I | Iodine-129 | Iodine-130 | 12.36 hours | 418, 536, 668, 739, 1157 iaea.org |
Irradiation Parameters and Neutron Flux Optimization
The yield of ¹³⁰I is dependent on several key irradiation parameters. The neutron flux, or the number of neutrons passing through a unit area per unit time, is a critical factor. Production of radioisotopes like I-131, a process analogous to I-130 production, often utilizes thermal neutron fluxes in the range of 10¹³ to 10¹⁴ n/cm²s. scienceandglobalsecurity.orgresearchgate.net The duration of the irradiation must be carefully optimized. A longer irradiation time increases the production of ¹³⁰I, but this is balanced against the simultaneous decay of the newly formed nuclei. The process requires a "cooling time" after irradiation to allow for the decay of short-lived impurities before the chemical separation of the desired ¹³⁰I. wikipedia.org
Target Material Purity Requirements and Impurity Activation
High purity of the target material is essential to prevent the formation of undesirable radioactive impurities. In the context of producing ¹³⁰I from ¹²⁹I, the primary concern is the presence of stable iodine (¹²⁷I) in the target material. If present, ¹²⁷I will also capture neutrons, leading to the production of ¹²⁸I. Furthermore, impurities within the materials used to encapsulate the target can become activated. For example, elements like potassium (K), sodium (Na), and bromine (Br) in charcoal, sometimes used to trap iodine, can influence the activity levels of the irradiated sample and may necessitate longer cooling times before the radiochemical separation of ¹³⁰I can be performed. wikipedia.org The presence of tellurium impurities in the irradiated materials could also potentially lead to the production of ¹²⁹I itself, creating an interference in activation analysis methods. iaea.org
Accelerator-Based Synthesis Routes
An alternative to reactor-based methods is the use of particle accelerators, such as cyclotrons, to produce Iodine-130. This approach involves bombarding a stable tellurium isotope with charged particles, typically protons or deuterons.
The primary reaction for this method is the bombardment of enriched Tellurium-130 (B87983) (¹³⁰Te) targets with protons, inducing a (p,n) reaction. mdpi.com
¹³⁰Te + p → ¹³⁰I + n
In this reaction, a proton (p) strikes a ¹³⁰Te nucleus, causing the ejection of a neutron (n) and forming an ¹³⁰I nucleus. Research has shown that the cross-section (a measure of the probability of the reaction occurring) for the ¹³⁰Te(p,n)¹³⁰I reaction is dependent on the energy of the incoming proton beam. mdpi.comkoreascience.kr The production of ¹³⁰I via this route is sometimes used as a tool to optimize distillation parameters for the production of other, shorter-lived iodine isotopes, due to its convenient half-life for measurement. mdpi.com
Another potential accelerator-based pathway is the (d,2n) reaction on ¹³⁰Te, where the target is bombarded with deuterons (d), causing the ejection of two neutrons. tandfonline.com
¹³⁰Te + d → ¹³⁰I + 2n
This reaction has been noted as a source of ¹³⁰I impurity during the production of ¹²³I from enriched tellurium targets that contain residual ¹³⁰Te. tandfonline.com
| Reaction | Target Nuclide | Projectile | Product Nuclide | Ejectile(s) |
| ¹³⁰Te(p,n)¹³⁰I | Tellurium-130 | Proton (p) | Iodine-130 | Neutron (n) mdpi.com |
| ¹³⁰Te(d,2n)¹³⁰I | Tellurium-130 | Deuteron (B1233211) (d) | Iodine-130 | 2 Neutrons (2n) tandfonline.com |
Cyclotron Production Mechanisms
Cyclotrons are a type of particle accelerator that accelerates charged particles outwards from the center along a spiral path. The particles are held to a spiral trajectory by a static magnetic field and accelerated by a rapidly varying electric field. For the production of iodine isotopes, cyclotrons are employed to bombard tellurium targets. news-medical.net While Iodine-131 is commonly produced in nuclear reactors, cyclotron-based production is a key method for other iodine isotopes and can also be used for Iodine-130. news-medical.netscienceandglobalsecurity.org The fundamental principle involves inducing a nuclear reaction in the target material that results in the formation of the desired radionuclide.
Historically, cyclotrons were instrumental in the initial production of medically relevant iodine isotopes. Procedures for producing Iodine-130 (with a half-life of 12.5 hours) and Iodine-131 (with a half-life of 8 days) were developed using cyclotrons. nih.gov
Charged-Particle Induced Nuclear Reactions
The production of Iodine-130 in a cyclotron is achieved through specific nuclear reactions induced by charged particles, such as protons or deuterons. When a target containing stable tellurium isotopes is bombarded with these high-energy particles, a variety of nuclear reactions can occur.
For instance, the bombardment of a tellurium-130 (¹³⁰Te) target with deuterons can lead to the ¹³⁰Te(d,n)¹³¹I reaction, although this has a smaller cross-section compared to other potential reactions. scienceandglobalsecurity.org More commonly, proton-induced reactions are utilized. The ¹³⁰Te(p,n)¹³⁰I reaction is a direct pathway to produce Iodine-130. researchgate.net In this reaction, a proton (p) strikes a ¹³⁰Te nucleus, causing a neutron (n) to be ejected and transforming the tellurium isotope into Iodine-130.
Other iodine isotopes are also produced via similar reactions, such as the ¹²⁴Te(p,n)¹²⁴I reaction for producing Iodine-124. mdpi.comnih.gov The choice of the incident particle and its energy is crucial for maximizing the yield of the desired isotope while minimizing the production of impurities. For example, deuteron bombardment of natural iron targets has been studied to understand reaction energies and energy levels, a principle applicable to tellurium targets as well. aps.orgaps.org
Target Material Design and Engineering
The design of the target material is a critical aspect of radionuclide production. The target must be able to withstand the intense heat generated by the particle beam and must be in a chemical form that facilitates the separation of the produced radioiodine. Commonly used target materials for iodine production include metallic tellurium (Te) and tellurium dioxide (TeO₂). news-medical.netula.ve
Tellurium dioxide is often preferred due to its better thermal characteristics compared to metallic tellurium. mdpi.com It can be pressed into pellets or deposited as a thin layer on a backing material, often a platinum disc, which can withstand the irradiation conditions. iaea.orgnih.gov The use of TeO₂ targets is a standard practice for the production of various iodine isotopes. mdpi.comiaea.org For instance, in the production of Iodine-124, TeO₂ is routinely used to avoid the evaporation of radioiodine. mdpi.com The physical form of the target, whether a pressed powder or a solid pellet, can also influence the production process. koreascience.kr
The choice between metallic Te and TeO₂ can also depend on the subsequent chemical separation method, with wet chemical separation or dry distillation being common techniques. news-medical.net The target backing material is also an important consideration, with platinum being a preferred choice due to its high melting point and chemical inertness during the recovery of the expensive enriched tellurium. mdpi.comaesj.net
Beam Energy and Current Optimization for Yield and Purity
Optimizing the beam energy and current is essential for maximizing the yield of Iodine-130 while ensuring high radionuclidic purity. The energy of the incident particles (e.g., protons) directly influences the cross-section of the desired nuclear reaction. mdpi.com Each reaction has an optimal energy range where the probability of it occurring is highest.
For example, in the production of Iodine-124 via the ¹²⁴Te(p,n)¹²⁴I reaction, the optimal proton energy range is between 10 and 15 MeV. nih.govnih.gov Operating outside this optimal range can lead to the production of unwanted isotopic impurities. For instance, irradiating a ¹²⁴Te target can also produce ¹²³I, ¹²⁵I, ¹²⁶I, and ¹³⁰I as impurities if the beam energy is not carefully controlled. rsc.org
The beam current, measured in microamperes (µA), is directly proportional to the number of particles hitting the target per unit of time. A higher beam current generally leads to a higher production yield. nih.gov However, a higher current also deposits more heat into the target, which can damage it if not properly cooled. Therefore, a balance must be struck between maximizing the yield through high beam currents and maintaining the integrity of the target. The optimization of these parameters is a complex process that often involves theoretical modeling and experimental validation. nih.gov
Comparative Analysis of Iodine-130 Production Pathways
A comparative analysis of the different production pathways for Iodine-130 and related isotopes is crucial for selecting the most efficient and effective method. This analysis typically focuses on radionuclide yields, production efficiencies, and the purity of the final product.
Radionuclide Yields and Production Efficiencies
The yield of a radionuclide is the amount of activity produced for a given set of irradiation conditions. It is often expressed in units like megabecquerels per microampere-hour (MBq/µAh). Production efficiency takes into account the entire process, from target preparation to final product separation.
Different nuclear reactions and target materials result in varying yields. For example, the ¹²⁴Te(p,n)¹²⁴I reaction has reported yields between 6 and 20 MBq/µAh, depending on the specific energy range and target composition. nih.gov In one study, the experimental efficiency for producing ¹²⁴I from a natural TeO₂ target was found to be over 41%, with an average thick target yield of 1.32 MBq/μAh. nih.gov
The use of enriched target materials, where the abundance of the desired stable isotope (e.g., ¹³⁰Te) is increased, can significantly enhance the production yield of the corresponding radioisotope. While natural tellurium contains about 34.08% ¹³⁰Te, using enriched ¹³⁰Te targets would lead to a more efficient production of Iodine-130. mdpi.comrsc.org
Interactive Table: Production Yields of Iodine Isotopes
Impact on Radionuclidic and Radiochemical Purity
Radionuclidic purity refers to the proportion of the total radioactivity that is in the form of the desired radionuclide. Radiochemical purity, on the other hand, is the proportion of the radionuclide that is in the desired chemical form. Both are critical for the quality of the final product.
The choice of production pathway has a significant impact on radionuclidic purity. Using natural tellurium targets, which contain a mixture of stable isotopes, can lead to the co-production of other iodine isotopes as impurities. mdpi.com For example, when producing ¹²⁴I from a natural tellurium target, impurities such as ¹²³I, ¹²⁵I, ¹²⁶I, and ¹³⁰I can be formed. rsc.org The use of highly enriched target materials is the most effective way to minimize these radionuclidic impurities. mdpi.comansto.gov.au
The separation method used after irradiation is crucial for achieving high radiochemical purity. Dry distillation and wet chemical methods are employed to separate the produced radioiodine from the bulk target material. news-medical.netiaea.org These processes must be carefully controlled to ensure that the final product, for example, Sodium Iodide (Na¹³¹I), is free from chemical contaminants and is in the correct chemical state. worldresearchersassociations.com High radiochemical purity of over 99% is often reported for commercially produced radioiodine. news-medical.netkoreascience.krworldresearchersassociations.com
Interactive Table: Purity of Radioiodine
Resource Requirements and Infrastructure Considerations
The production of Iodine-130 (I-130) is a complex process that necessitates significant and specialized resources and infrastructure. The primary methods for producing I-130 involve the use of either a nuclear reactor or a particle accelerator (cyclotron). Both pathways require substantial capital investment and stringent operational protocols.
A crucial component for I-130 production is the target material. The most common method involves the neutron irradiation of Tellurium-130 (¹³⁰Te). wikipedia.orgtennessee.eduscienceandglobalsecurity.org This can be in the form of natural tellurium or, for higher purity and yield, enriched ¹³⁰Te targets. scienceandglobalsecurity.orgula.versc.org The target material can be elemental tellurium or tellurium dioxide (TeO₂), with the latter often preferred due to its better thermal characteristics during irradiation. researchgate.netnih.gov The preparation of these targets is a critical step, often involving techniques like electroplating or vacuum evaporation to create a uniform layer on a substrate. iaea.orgepj-conferences.org
The core of the production process lies within either a nuclear reactor or a cyclotron. Nuclear reactors provide a high flux of neutrons necessary for the (n,γ) reaction on ¹³⁰Te. wikipedia.orgpharmacylibrary.com Isotope production reactors are specifically designed with external ports that allow for the insertion and removal of target materials into the neutron flux. pharmacylibrary.com Cyclotrons, on the other hand, accelerate charged particles, such as protons, to bombard the tellurium target. ula.veresearchgate.net The choice between a reactor and a cyclotron depends on various factors, including the desired final product specifications and available resources.
Following irradiation, the I-130 must be separated from the target material and any other radioisotopic impurities. This requires a dedicated radiochemical processing facility equipped with "hot cells." comecer.comcyclifeaquila.comenergy.gov Hot cells are heavily shielded enclosures that allow for the safe handling of highly radioactive materials. comecer.comcnsc-ccsn.gc.ca They are typically equipped with manipulators or robotic arms to perform the chemical separation processes remotely. cyclifeaquila.com The ventilation systems of these cells are critical and must be designed to handle volatile iodine, often incorporating specialized filters. comecer.com
The separation of I-130 from the tellurium target can be achieved through methods such as dry distillation (thermochromatography) or wet chemical processes. wikipedia.orgworldresearchersassociations.comosti.gov Dry distillation takes advantage of the higher vapor pressure of iodine compared to tellurium. wikipedia.org Wet chemistry methods involve dissolving the irradiated target and using techniques like ion exchange chromatography to isolate the iodine. worldresearchersassociations.com
A summary of the key resource and infrastructure requirements is presented in the table below.
| Resource/Infrastructure | Description | Key Considerations |
| Target Material | Natural or enriched Tellurium-130 (¹³⁰Te), often in the form of Tellurium Dioxide (TeO₂). wikipedia.orgtennessee.eduscienceandglobalsecurity.orgula.versc.orgresearchgate.netnih.gov | Purity and enrichment level of the target material directly impact the yield and purity of the final I-130 product. scienceandglobalsecurity.orgula.versc.org |
| Irradiation Facility | Nuclear Reactor or Cyclotron. wikipedia.orgula.vepharmacylibrary.comresearchgate.net | Reactors provide high neutron flux, while cyclotrons offer versatility in production pathways. ula.vepharmacylibrary.com |
| Hot Cells | Shielded enclosures for post-irradiation processing of radioactive materials. comecer.comcyclifeaquila.comenergy.govezag.com | Must provide adequate shielding and containment, including specialized ventilation for volatile iodine. comecer.comcnsc-ccsn.gc.ca |
| Radiochemical Processing Equipment | Systems for chemical separation, such as distillation apparatus or chromatography columns. wikipedia.orgworldresearchersassociations.comosti.gov | The chosen method impacts separation efficiency and the final chemical form of the I-130. |
| Ancillary Equipment | Includes spectrometric gamma-sources for quality control, and waste handling systems. cnsc-ccsn.gc.caiaea.org | Essential for ensuring the quality of the final product and safe management of radioactive waste. |
| Trained Personnel | Scientists, engineers, and technicians with expertise in nuclear physics, radiochemistry, and radiation safety. energy.gov | Specialized knowledge is crucial for all stages of production, from target preparation to final quality control. |
In addition to the primary production equipment, a significant amount of ancillary infrastructure is necessary. This includes systems for the management of radioactive waste, quality control laboratories equipped with radiation detectors and spectrometers to verify the purity and activity of the I-130, and robust radiation safety monitoring systems. cnsc-ccsn.gc.caiaea.org Furthermore, the entire facility must comply with stringent regulatory requirements for the handling and production of radioactive materials. cnsc-ccsn.gc.ca The logistics of transporting the final I-130 product to its end-users also require specialized containers and adherence to transportation regulations.
The production of I-130 is a resource-intensive endeavor that requires a confluence of specialized materials, advanced technology, and highly skilled personnel, all operating within a tightly controlled and regulated environment.
Radiochemical Separation and Purification of Iodine 130
Principles of Post-Irradiation Processing of Iodine Radionuclides
Following the irradiation of a target material, such as tellurium, to produce iodine radionuclides like Iodine-130, the desired isotope exists within a matrix containing unreacted target material and other radioisotopes. worldresearchersassociations.comnews-medical.net The fundamental principle of post-irradiation processing is to selectively separate the iodine from this complex mixture. epa.gov This separation is based on the unique chemical and physical properties of iodine.
The initial step often involves dissolving the irradiated target. htct.com.brstanford.edu Subsequent processing steps leverage iodine's volatility or its ionic properties to achieve separation. fiveable.me Key considerations in post-irradiation processing include maximizing the yield of the desired radioiodine, achieving high radiochemical and radionuclidic purity, and minimizing radioactive waste and radiation exposure to personnel. epa.govmdpi.comiaea.org The choice of separation method depends on factors such as the chemical form of the target material (e.g., tellurium metal or tellurium dioxide) and the scale of production. news-medical.net
Distillation Techniques for Radioiodine Separation
Distillation is a widely used method for separating radioiodine, taking advantage of its volatility. fiveable.me This technique can be broadly categorized into wet and dry distillation methods. worldresearchersassociations.com
Wet Distillation Methods
Wet distillation involves the dissolution of the irradiated target material in an acidic or alkaline solution. news-medical.netosti.gov In one method, after dissolving the target, the solution is acidified to convert the iodine into its volatile elemental form (I₂). google.com Heating the solution then causes the iodine to distill over, where it can be collected in a trapping solution, often a dilute sodium hydroxide (B78521) solution. news-medical.netosti.gov This process effectively separates the iodine from the non-volatile tellurium and other metallic impurities. osti.gov
For instance, irradiated tellurium dioxide can be dissolved in a mixture of sulfuric acid and nitric acid. researchgate.net By heating this solution, the radioiodine is distilled and can be trapped on a copper wool column. researchgate.net Another approach involves dissolving the irradiated target in a sodium hydroxide solution. news-medical.net
Dry Distillation Methods
Dry distillation is often preferred due to its simplicity and the ability to reuse the target material. mdpi.com This method involves heating the irradiated target, typically tellurium dioxide, in a furnace under a stream of gas, such as air or helium. mdpi.comosti.gov At elevated temperatures, the radioiodine diffuses out of the solid target matrix and is carried away by the gas stream. mdpi.com The volatile iodine is then trapped by condensation on a cooled surface or by absorption in a collection solution. mdpi.comosti.gov
The efficiency of dry distillation is dependent on the temperature and the duration of the heating process. mdpi.com For example, distillation of radioiodine from tellurium dioxide targets is typically performed at temperatures around 750°C. osti.gov It has been demonstrated that different iodine isotopes may diffuse out of the target at different rates, a factor that needs to be considered for optimizing the separation of a specific isotope like Iodine-130. mdpi.com
Chromatographic Separation Methodologies
Chromatographic techniques offer high selectivity and are instrumental in the purification of radioiodine. researchgate.nettandfonline.com Ion exchange chromatography is a particularly prominent method for this purpose. stanford.eduresearchgate.nettandfonline.comiaea.org
Ion Exchange Chromatography
Ion exchange chromatography separates ions based on their affinity for a solid stationary phase known as an ion exchange resin. nih.gov For radioiodine purification, anion exchange resins are commonly used. nih.gov The irradiated target is dissolved, and the resulting solution is passed through a column packed with the resin. The negatively charged iodide ions (I⁻) are retained by the positively charged functional groups of the anion exchange resin, while positively charged ions and other impurities pass through. worldresearchersassociations.com The trapped radioiodine can then be eluted from the column using a suitable eluent. worldresearchersassociations.com
This method is valued for its efficiency, simplicity, and ability to produce a high-purity product with a good yield. worldresearchersassociations.com
The choice of resin is critical for the success of the ion exchange separation. The resin's properties, such as its functional group, cross-linkage, and particle size, determine its capacity and selectivity for the target ion.
Dowex 1x8 is a strong base anion exchange resin with a styrene-divinylbenzene matrix and quaternary ammonium (B1175870) functional groups. sigmaaldrich.com It has been extensively used for the separation of radioiodine from irradiated tellurium targets. worldresearchersassociations.comnih.gov Studies have shown that Dowex 1x8 can effectively separate Iodine-131, a proxy for other radioiodines, with high yield and purity. worldresearchersassociations.com The capacity of the resin, which is the amount of ion it can bind, is a key parameter. For Dowex 1x8, a capacity of 3.42 meq/gram has been reported in the context of radioiodine separation. worldresearchersassociations.com
Dowex 21K is another strong base anion exchange resin. google.com It also features a styrene-divinylbenzene matrix and quaternary ammonium functional groups. sigmaaldrich.com This resin has been identified for its use in recovering iodine from alkaline brines and has shown effectiveness in separating various anions. google.com Dowex 21K XLT, a version with uniformly sized beads, offers improved process stability and performance. Its capacity is reported to be around 1.4 meq/mL. sigmaaldrich.com
The selection between these or other resins depends on the specific conditions of the separation process, including the composition of the solution and the desired purity of the final Iodine-130 product.
| Resin | Type | Functional Group | Matrix | Reported Capacity | Application in Iodine Separation |
| Dowex 1x8 | Strong Base Anion | Quaternary Ammonium | Styrene-Divinylbenzene | 3.42 meq/gram worldresearchersassociations.com | Separation of radioiodine from irradiated tellurium targets. worldresearchersassociations.comnih.gov |
| Dowex 21K | Strong Base Anion | Quaternary Ammonium | Styrene-Divinylbenzene | 1.3 meq/mL google.com | Recovery of iodine from alkaline brines. google.com |
| Dowex 21K XLT | Strong Base Anion | Quaternary Ammonium | Styrene-Divinylbenzene | 1.4 meq/mL sigmaaldrich.com | Uranium removal from groundwater, demonstrating anion selectivity. |
Distribution Coefficient Determination for Iodine Species
The distribution coefficient (Kd) is a critical parameter in ion-exchange chromatography, quantifying the affinity of an ion for the solid resin phase versus the liquid eluent phase. It is defined as the ratio of the concentration of the species in the resin to its concentration in the solution at equilibrium. Determining the Kd value is essential for optimizing the separation of different iodine species, such as iodide (I⁻) and iodate (B108269) (IO₃⁻), from each other and from other elements. dtu.dkhpschapters.orgresearchgate.net
In a study focused on the separation of radioiodine, the distribution coefficient for iodine on a Dowex 1x8 anion exchange resin was determined to be 60.29 mL/gram. worldresearchersassociations.com The determination of Kd is also fundamental in solvent extraction, where it describes the partitioning of a solute between two immiscible liquid phases. scribd.com For instance, experimental determination of iodine's distribution between carbon tetrachloride-water and ethyl acetate-water systems yielded Kd values of 79.31 and 44.34, respectively. scribd.com The chemical form of iodine significantly impacts its distribution; iodide tends to be the dominant species in anoxic waters, while iodate is more prevalent in oxygenated environments. hpschapters.org
Factors influencing the distribution coefficient include the type of resin or solvent, the composition and pH of the aqueous phase, temperature, and the concentration of the iodine species itself. scribd.comtandfonline.com
Table 1: Experimentally Determined Distribution Coefficients for Iodine Use the slider to view data for different separation systems.
Elution Chemistry and Optimization
Elution is the process of removing an adsorbed substance from the adsorbent (e.g., an ion-exchange resin) by washing it with a suitable liquid, the eluent. The choice of eluent and the optimization of elution conditions are crucial for achieving a sharp separation and high recovery of Iodine-130.
Specific eluents are chosen based on their ability to displace the desired iodine species from the resin. For example, in the separation of bromine and iodine isotopes on an anion exchange resin, a 0.1 M sodium nitrate (B79036) (NaNO₃) solution can be used to selectively elute bromine-82 (B1211341) while the Iodine-130 is retained. iaea.orgosti.gov Subsequent elution of the iodine can then be performed. Iodine elution has been observed to begin after approximately 15 mL of the NaNO₃ solution passes through the resin column. iaea.orgosti.gov In other systems, an alkaline solution is used to elute I-131 from an ion exchange column. wikipedia.org Another approach involves using a calcium hypochlorite (B82951) solution to elute iodine in the form of iodate. stanford.edu For desorption from specific extraction columns like aluminum oxide, an ammonia (B1221849) solution (NH₃·H₂O) has been employed. patsnap.com
Optimization of the elution process involves adjusting parameters such as:
Eluent Concentration: Affects the strength of displacement and the speed of elution.
Flow Rate: A slower flow rate can lead to sharper separation bands but increases the processing time.
pH: The chemical form of iodine (iodide, iodate) can be pH-dependent, affecting its affinity for the resin. nordion.com
Temperature: Can influence the kinetics of the exchange process. google.com
Solvent Extraction Techniques
Solvent extraction is a powerful method for separating iodine based on its preferential solubility in an organic solvent compared to an aqueous solution. iaea.org This technique is widely used in the purification of iodine isotopes. osti.govrsc.org
A typical solvent extraction procedure for iodine involves several steps:
Valence Adjustment: The iodine in the aqueous sample is converted to a single, desired oxidation state. This often involves oxidizing all iodine species to periodate (B1199274) (IO₄⁻) to ensure isotopic exchange with any tracer added, followed by reduction to elemental iodine (I₂). osti.gov
Extraction: The elemental iodine is then extracted into an immiscible organic solvent, such as carbon tetrachloride, toluene, or dodecane. osti.govgoogle.comgoogle.com
Stripping (Back-extraction): The purified iodine is transferred back into a fresh aqueous phase, often by reducing it to the water-soluble iodide (I⁻) form with a reducing agent like potassium thiosulfate (B1220275) (K₂S₂O₅). osti.gov
This multi-step process effectively separates iodine from many fission products and other contaminants. osti.gov The efficiency of the extraction can be very high, with iodine recovery yields reported to be around 98% in some systems. google.com The entire process can be repeated for additional decontamination if required for highly radioactive samples. osti.gov
Assessment of Radiochemical and Radionuclidic Purity
Ensuring the purity of the final Iodine-130 product is paramount. Purity is assessed in two main categories:
Radionuclidic Purity: This refers to the proportion of the total radioactivity that is due to the desired radionuclide, Iodine-130. ias.ac.in It is a measure of the absence of other radioactive isotopes.
Radiochemical Purity: This is the fraction of the radionuclide present in the desired chemical form. ias.ac.in For example, if the product is sodium iodide (Na¹³⁰I), the radiochemical purity indicates the percentage of ¹³⁰I that exists as iodide (I⁻) versus other forms like iodate (IO₃⁻).
High-resolution gamma spectrometry is the primary method for determining radionuclidic purity. nordion.com This technique allows for the identification and quantification of different gamma-emitting radionuclides by measuring their characteristic gamma-ray energies. Iodine-130 has several prominent gamma rays that can be easily measured, including those at 418, 526, 668, and 734 keV. osti.gov
Methodologies for Purity Verification
Various analytical techniques are employed to verify the purity of radioiodine preparations.
Gamma-Ray Spectrometry: As mentioned, this is the cornerstone for verifying radionuclidic purity. It can detect and quantify gamma-emitting impurities. osti.gov For example, specifications for Iodine-131 often include limits for Iodine-130 as a potential radionuclidic impurity. nordion.com
Chromatographic Methods: These are essential for determining radiochemical purity by separating different chemical forms of iodine.
Thin-Layer Chromatography (TLC): TLC is a simple, rapid, and effective method for separating iodide (I⁻), iodate (IO₃⁻), and elemental iodine (I₂). tandfonline.comslideshare.net A sample is spotted on a silica (B1680970) gel plate, which is then developed with a solvent system like an acetone-water mixture. tandfonline.com The different iodine species migrate at different rates, resulting in distinct spots. The distribution of radioactivity on the plate is then measured to calculate the percentage of each species. tandfonline.comnih.gov
Paper Chromatography: Similar in principle to TLC, this method uses chromatography paper as the stationary phase. It has been used to achieve radiochemical purity of over 99% for Na¹³¹I using 75% methanol (B129727) as the mobile phase. worldresearchersassociations.com
Electrophoresis: This technique separates ionic species based on their migration in an electric field. It has been used to determine the radiochemical purity of sodium iodide preparations, effectively separating iodide from iodate impurities. warse.org
Table 2: Radiochemical Purity (RCP) Verification Methods for Radioiodine
| Method | Principle | Typical Application | Reported Purity Achieved | Reference(s) |
|---|---|---|---|---|
| Thin-Layer Chromatography (TLC) | Separation based on differential partitioning between a stationary phase (e.g., silica gel) and a mobile phase. | Separation of I⁻, IO₃⁻, I₂ | >90% | tandfonline.com |
| Paper Chromatography | Separation based on partitioning on a paper stationary phase. | Determination of I⁻ purity | 99.05 ± 0.13% | worldresearchersassociations.com |
| Electrophoresis | Separation of ions based on their velocity in an electric field. | Separation of I⁻ from IO₃⁻ | 99.8% | warse.org |
Identification and Quantification of Impurities
The primary impurities of concern in Iodine-130 produced via neutron activation of Iodine-129 are other radioisotopes generated during irradiation. These can originate from impurities in the separation materials or the initial sample. osti.gov
Resin-Derived Impurities: Anion exchange resins, while generally high-purity, can contain trace amounts of chlorine and bromine. iaea.orgosti.gov During neutron irradiation, these can be activated to form Chlorine-38 and Bromine-82. osti.gov The gamma rays from these isotopes can interfere with the measurement of Iodine-130. A decay period can reduce interference from the short-lived ³⁸Cl (half-life ~37 min), but separating ⁸²Br is more critical. osti.gov
Sample-Derived Impurities: Insoluble impurities in the sample solution can trap other elements, such as sodium. If not filtered before irradiation, this can produce Sodium-24, another interfering radionuclide. osti.gov
Isotopic Impurities: If Iodine-130 were produced via an alternative route involving irradiation of a tellurium target (similar to I-131 production), impurities in the target material would be a major concern. wikipedia.orgias.ac.in Elements like selenium and antimony could produce long-lived radioisotopes such as ⁷⁵Se and ¹²⁵Sb. ias.ac.in Similarly, the presence of other tellurium isotopes in an enriched target can lead to the formation of unwanted iodine isotopes. mdpi.com
Quantification of these impurities is typically performed using gamma-ray spectrometry, where the activity of each impurity is measured and compared to the activity of Iodine-130. osti.gov
Challenges in Achieving High Purity and Minimizing Contaminants
Several challenges must be overcome to produce high-purity Iodine-130.
Chemical Separation of Halogens: Iodine's chemical similarity to other halogens, particularly bromine, makes their separation difficult. The separation of Bromine-82 from Iodine-130 on resin columns is often not completely quantitative, requiring careful optimization of the elution process. iaea.orgosti.gov
Isotopic Purity of Target Material: Achieving high radionuclidic purity is fundamentally dependent on the purity of the starting material. For production methods that rely on enriched isotopes, minimizing contamination from other isotopes of the same element is crucial to prevent the co-production of unwanted radionuclides. mdpi.com
Contamination from Reagents and Equipment: As seen with ion-exchange resins, the materials used in the separation process can introduce contaminants that become activated during irradiation, complicating the purification and analysis. osti.gov
Control of Iodine Speciation: Iodine can exist in various oxidation states (e.g., I⁻, I₂, IO₃⁻), each with different chemical properties. hpschapters.orgtandfonline.com The separation process must be robust enough to handle these different species or include steps to convert all iodine into a single chemical form to ensure consistent behavior. osti.gov
Distillation Inefficiencies: In purification methods involving dry distillation, different iodine isotopes have been shown to distill at different rates, especially at lower temperatures. mdpi.com This can complicate the optimization of distillation parameters and affect the isotopic purity of the collected product. mdpi.com
Miniaturization and High Activity: A general challenge in radioisotope production is the trend toward miniature sources with very high levels of activity, which demands extremely efficient and precise purification methods and stringent quality control. iaea.org
Advanced Analytical Techniques for Iodine 130 Detection and Characterization
Direct Gamma-Ray Spectrometry for Iodine-130 Activity Quantification
Direct gamma-ray spectrometry is a non-destructive technique that identifies and quantifies radionuclides based on the characteristic energies of the gamma rays they emit. I-130 has several prominent gamma rays that are easily measurable, making this a suitable, direct analysis method. osti.gov
High-purity germanium (HPGe) detectors are frequently the detector of choice for I-130 analysis due to their excellent energy resolution, which is critical for distinguishing the gamma peaks of I-130 from other radionuclides that may be present in a sample. epa.gov Less commonly, sodium iodide (NaI) detectors may be used, particularly in portable or field-based applications. nrc.gov
Accurate quantification necessitates a precise energy and efficiency calibration of the detector system. europa.eu This is typically achieved using certified multi-nuclide reference sources with a matrix that mimics the samples to be analyzed as closely as possible. radioprotection.orgezag.com For instance, water-equivalent resin matrices are often used for calibrating systems intended for aqueous or biological samples. radioprotection.org The calibration process involves fitting a function to the measured efficiencies at various energies, allowing for the determination of the detector's efficiency at the specific gamma-ray energies of I-130. radioprotection.org Modern systems often feature automated gain stabilization to maintain spectral stability over time. iaea.org
Table 1: Prominent Gamma-Ray Emissions of Iodine-130 osti.govdtu.dk
| Energy (keV) | Intensity (%) |
| 418 | Data not readily available in search results |
| 536 | 99 |
| 668 | 96 |
| 739.5 | 82 |
The analysis of a gamma-ray spectrum involves identifying the photopeaks corresponding to I-130 and determining their net area, which is proportional to the activity of the radionuclide. europa.eu However, in complex samples, such as those from nuclear fuel reprocessing or environmental fallout, spectral interferences can occur. osti.govepa.gov These interferences arise from the gamma-ray emissions of other radionuclides present in the sample that have energies similar to those of I-130.
Common interfering radionuclides can include fission products and activation products. osti.gov For example, Bromine-82 (B1211341) (82Br) can be a significant interferent in neutron activation analysis applications. osti.gov Mitigation strategies for spectral interference include:
High-Resolution Detectors: Utilizing HPGe detectors to resolve closely spaced gamma-ray peaks. epa.gov
Peak-fitting software: Employing sophisticated algorithms to deconvolve overlapping peaks and accurately determine the net counts for the I-130 peaks.
Chemical Separation: Prior to measurement, chemically separating iodine from the interfering elements can significantly reduce background and eliminate spectral overlaps. osti.gov
Spectrum Awareness and Dynamic Mitigation: Advanced signal processing techniques can help in identifying and filtering out interfering signals in real-time. deepsig.aiipgh.org
Detector Systems and Calibration
Neutron Activation Analysis (NAA) for Iodine Isotope Quantification
Neutron Activation Analysis (NAA) is a highly sensitive nuclear analytical technique used for determining the elemental and isotopic composition of a wide variety of materials. iaea.org It is particularly valuable for quantifying iodine isotopes. osti.goviaea.org
A primary application of NAA in iodine analysis is the indirect measurement of the long-lived isotope Iodine-129 (I-129, half-life 15.7 million years). osti.gov Direct measurement of I-129 is challenging due to its low specific activity and low-energy beta decay. osti.goviaea.org NAA overcomes this by transmuting I-129 into the more readily detectable I-130 through a neutron capture reaction (¹²⁹I(n,γ)¹³⁰I). osti.goviaea.org
The sample containing I-129 is irradiated with neutrons in a nuclear reactor. iaea.org The amount of I-130 produced is directly proportional to the initial amount of I-129 in the sample. After irradiation, the activity of the newly formed I-130 is measured using gamma-ray spectrometry, and from this, the original concentration of I-129 can be calculated. osti.gov This method offers excellent sensitivity, capable of detecting nanogram quantities of I-129. iaea.org
The effectiveness of NAA for I-130 production and subsequent measurement is influenced by the sample matrix and the neutron flux during irradiation. osti.govresearchgate.net
Sample Matrix: The composition of the sample matrix can introduce significant interferences. researchgate.net Elements within the matrix can become activated during neutron irradiation, producing radionuclides that emit gamma rays which can interfere with the detection of I-130. dtu.dk For example, bromine is a common interferent as its activation product, 82Br, has gamma emissions that can overlap with those of I-130. osti.gov To mitigate this, chemical separation of iodine from the bulk matrix is often performed prior to irradiation. osti.govdtu.dk
Neutron Flux: The neutron flux, or the intensity of the neutron radiation, directly impacts the production rate of I-130. iaea.orgresearchgate.net Higher neutron fluxes, such as those available in a High Flux Isotope Reactor (HFIR), lead to greater sensitivity, allowing for shorter irradiation times or the detection of smaller quantities of I-129. osti.goviaea.org However, a higher flux can also increase the activation of interfering elements in the matrix. dtu.dk Therefore, the neutron flux and irradiation time must be carefully optimized based on the sample type and the desired sensitivity. researchgate.net
Table 2: Comparison of Neutron Activation Analysis Facilities for I-129 Determination osti.goviaea.org
| Facility | Typical Neutron Flux (neutrons cm⁻² s⁻¹) | Sensitivity for I-129 (approximate) |
| High Flux Isotope Reactor (HFIR) | 5 x 10¹⁴ | 2 ng |
| Oak Ridge Research (ORR) Reactor | Data not readily available in search results | Data not readily available in search results |
Measurement of Iodine-129 via Iodine-130 Production
Mass Spectrometry Techniques for Isotopic Characterization
Mass spectrometry provides an alternative and complementary approach to radiometric methods for the isotopic characterization of iodine. These techniques separate ions based on their mass-to-charge ratio, allowing for the direct measurement of isotopic ratios, such as ¹²⁹I/¹²⁷I. nih.govnerc.ac.uk
Several mass spectrometry techniques can be applied to iodine analysis:
Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This is a highly sensitive method for determining elemental concentrations in solutions. nerc.ac.uk While standard ICP-MS can be challenged by isobaric interferences (e.g., from Xenon-129), advanced variations like tandem mass spectrometry (ICP-MS/MS) with dynamic reaction cells can mitigate these interferences, significantly improving detection limits for I-129. aip.org
Accelerator Mass Spectrometry (AMS): AMS is an ultra-sensitive technique capable of measuring very low isotopic ratios, often in the range of 10⁻¹⁰ to 10⁻¹⁵. nih.govresearchgate.net It is considered one of the most powerful tools for I-129 measurements, particularly in environmental and geological samples where concentrations are extremely low. dtu.dkresearchgate.net
Thermal Ionization Mass Spectrometry (TIMS): In TIMS, a sample is heated on a filament to produce ions, which are then analyzed. inl.gov While effective, TIMS can be more labor-intensive and have higher background levels compared to AMS. inl.gov
Neutron Activation-Noble Gas Mass Spectrometry: This is a hybrid technique where a sample is first subjected to neutron activation to convert iodine isotopes into stable xenon isotopes (e.g., ¹²⁹I(n,γ)¹³⁰I → ¹³⁰Xe). nih.govcdc.gov The resulting xenon gas is then analyzed by noble gas mass spectrometry to determine the original iodine isotopic composition. cdc.gov
These mass spectrometry methods, particularly AMS and advanced ICP-MS, offer superior sensitivity for I-129 compared to NAA in many applications and are crucial for establishing isotopic fingerprints and tracing the origins of iodine in various samples. dtu.dknih.gov
Accelerator Mass Spectrometry (AMS) for Long-Lived Iodine Isotopes (for comparative studies)
Chromatographic Techniques for Iodine Speciation
Chromatography is a laboratory technique for the separation of a mixture. For iodine analysis, it is essential for speciation studies, which aim to separate and quantify the different chemical forms of iodine present in a sample.
High-Performance Liquid Chromatography (HPLC) is a powerful separation technique that, when coupled with a sensitive detector like ICP-MS, provides a robust method for iodine speciation analysis. lyellcollection.org The combination of HPLC with ICP-MS allows for the separation of various iodine species, including inorganic forms like iodide and iodate (B108269), as well as organic iodine compounds. psu.eduresearchgate.net
Different HPLC modes can be employed depending on the target species:
Ion-Exchange Chromatography (IEC): This is commonly used for the separation of anionic iodine species like iodide and iodate. psu.edutandfonline.com
Reversed-Phase (RP) HPLC: This mode is effective for separating less polar, low molecular weight organic iodine species. psu.edu
Size-Exclusion Chromatography (SEC): This technique separates molecules based on their size and is used to investigate the association of iodine with large molecules like proteins. psu.edu
The eluent from the HPLC column is directly introduced into the ICP-MS, which provides element-specific detection and quantification of the separated iodine compounds with high sensitivity and specificity. researchgate.netrsc.org
The separation of the two primary inorganic iodine species, iodide (I⁻) and iodate (IO₃⁻), is a common objective in environmental and nutritional studies. Ion-exchange chromatography (IEC), often coupled with ICP-MS detection, is the most frequently used method for this purpose. psu.edutandfonline.com
In a typical setup, an anion-exchange column is used, which contains a stationary phase with fixed positive charges. lyellcollection.org Anionic species in the sample, such as I⁻ and IO₃⁻, interact with the stationary phase and are separated based on the strength of this interaction. A mobile phase, often a buffered aqueous solution, is passed through the column to elute the separated anions. researchgate.netlyellcollection.org By carefully optimizing the composition and pH of the mobile phase, a complete separation of iodide and iodate peaks can be achieved in a short analysis time. psu.edutandfonline.com For example, a mobile phase of 50 mM ammonium (B1175870) carbonate at pH 9.8 has been shown to effectively separate iodide and iodate on an IonPac AS14 anion-exchange column. lyellcollection.org
Table 2: Example Conditions for HPLC Separation of Iodide and Iodate This table is interactive. You can sort and filter the data.
| Column Type | Mobile Phase | pH | Detection System | Reference |
| Anion-exchange | 5 mM Sodium Hydroxide (B78521) | - | ICP-MS | psu.edu |
| IonPac AS14 Anion-exchange | 50 mM Ammonium Carbonate | 9.8 | ICP-MS | lyellcollection.org |
| Dionex IonPac AS-14 | 100 mM (NH₄)₂CO₃ | 10 | ICP-MS | researchgate.net |
| AsahiPak GS-220 (Multi-mode) | 50 mM Malonic Acid–37.5 mM TMAH | 6.9 | SF-ICP-MS | psu.edu |
| PRP X100 (Ion-exchange) | 100 mmol L⁻¹ Ammonium Nitrate (B79036) | 7.4 | ICP-MS | tandfonline.com |
High-Performance Liquid Chromatography (HPLC) Coupled with Detection Systems
Spectrophotometric Methods (e.g., Sandell-Kolthoff reaction) for Total Iodine
Spectrophotometric methods offer a simpler and more cost-effective alternative to mass spectrometry for the determination of total iodine. nih.gov The most widely known and used method is based on the Sandell-Kolthoff reaction. nih.govgoogle.comucp.pt
This method relies on the catalytic effect of iodide on the redox reaction between ceric ammonium sulfate (B86663) (Ce⁴⁺) and arsenious acid (As³⁺). google.comthieme-connect.comReaction: 2Ce⁴⁺ (yellow) + As³⁺ → 2Ce³⁺ (colorless) + As⁵⁺
This reaction proceeds very slowly on its own. However, in the presence of iodide ions, the reaction rate is significantly increased in a concentration-dependent manner. thieme-connect.commdpi.com To measure total iodine, the sample is first subjected to a digestion step (e.g., with chloric acid or ammonium persulfate) to break down organic matter and convert all iodine forms to iodide. nih.govucp.pt Following digestion, the reagents are added, and the rate of disappearance of the yellow color of the Ce⁴⁺ ions is measured using a spectrophotometer. thieme-connect.com The rate is proportional to the concentration of iodide in the sample.
The Sandell-Kolthoff method is well-suited for epidemiological assessments and routine analysis due to its simplicity, speed, and low cost. nih.gov However, it can be susceptible to interference from various organic and inorganic substances that may be present in the sample matrix. mdpi.com
Development and Validation of Analytical Methodologies
The development and validation of robust analytical methodologies are paramount for the accurate and reliable detection and characterization of Iodine-130 (I-130). Given its relatively short half-life of 12.36 hours, analytical procedures must be both sensitive and efficient. wikidata.org The primary method for the determination of I-130 involves its production through neutron activation of Iodine-129, followed by gamma-ray spectrometry. osti.gov Validation of these methods ensures that the data generated are fit for their intended purpose, encompassing the determination of performance characteristics such as detection limits, quantitation limits, precision, and measurement uncertainty.
Determination of Detection Limits and Quantitation Limits
The limit of detection (LOD) and limit of quantitation (LOQ) are critical performance characteristics of an analytical method, defining the boundaries of its reliable measurement capabilities. d-nb.info The LOD is the smallest concentration of an analyte that can be distinguished from the background or blank signal with a specific level of confidence, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy. d-nb.inforsna.org
For Iodine-130, these limits are heavily influenced by the chosen analytical technique, the sample matrix, and the presence of interfering radionuclides. The most common analytical approach involves the neutron activation of Iodine-129 (¹²⁹I) to produce ¹³⁰I, which is then measured via its characteristic gamma-ray emissions at energies such as 418, 668, and 739 keV. osti.govnrc.gov
Factors Influencing Detection and Quantitation Limits:
Detector Efficiency and Background: High-purity germanium (HPGe) detectors are often used for their excellent energy resolution, which helps in distinguishing the gamma peaks of ¹³⁰I from other radioactive signals. taylorandfrancis.com The inherent background radiation of the detector system and the laboratory environment contributes to the baseline noise, directly affecting the achievable LOD.
Sample Preparation and Purity: In methods requiring chemical separation, such as isolating iodine from complex fission product mixtures, the efficiency and cleanliness of the separation are crucial. osti.govsympnp.org For instance, in the neutron activation analysis (NAA) of ¹²⁹I, the presence of bromine impurities in the anion exchange resins can lead to the production of Bromine-82 (⁸²Br), which interferes with the gamma spectral measurement of ¹³⁰I and can limit the sensitivity of the method. osti.gov
Counting Time: For radionuclide analysis, longer counting times can improve the signal-to-noise ratio, thereby lowering the detection limit. However, this must be balanced against the 12.36-hour half-life of I-130. wikidata.org
While specific LOD and LOQ values for Iodine-130 are not extensively published and are highly dependent on the specific instrumentation and methodology, representative limits for iodine isotopes have been established for various techniques. These provide an indication of the sensitivity that can be achieved.
Table 1: Examples of Detection and Quantitation Limits for Iodine Isotopes Using Various Analytical Techniques
| Analytical Technique | Isotope | Sample Matrix | Limit of Detection (LOD) | Limit of Quantitation (LOQ) | Reference |
|---|---|---|---|---|---|
| Dual-Energy CT | Iodine (general) | Large Phantom (30x40 cm) | 0.026–0.55 mg/mL | 0.20–1.0 mg/mL | rsna.org |
| Dual-Energy CT | Iodine (general) | Small Phantom (20 cm) | 0.021–0.26 mg/mL | 0.07–0.50 mg/mL | rsna.org |
| ICP-MS | Iodine (general) | Food Samples | 0.003 ng/g (Instrumental) | 36 ng/g (Method) | nih.gov |
| Gamma-ray Spectrometry | ¹³¹I | Water | <2 pCi/L (0.07 Bq/L) | Not Specified | nih.gov |
| Gamma-ray Spectrometry | ¹²⁵I / ¹³¹I | Urine | 100 pCi/L (3.70 Bq/L) | Not Specified | cdc.gov |
| Gas Chromatography-Electron Capture Detector (GC-ECD) | Iodine (general) | Seaweed | 0.5 mg/kg (Method) | Not Specified | jfda-online.com |
Assessment of Measurement Uncertainty and Precision
Measurement uncertainty provides a quantitative indication of the dispersion of values that could reasonably be attributed to the measurement result. nih.gov Precision, on the other hand, refers to the closeness of agreement between independent test results obtained under stipulated conditions and is often expressed as a standard deviation or relative standard deviation (RSD). nih.govcomfsm.fm
Sources of Uncertainty in Iodine-130 Analysis:
Irradiation Parameters (for NAA): When I-130 is produced via neutron activation, uncertainties in the neutron flux and the thermal neutron capture cross-section of I-129 (27 barns) are significant components of the uncertainty budget. osti.gov
Counting Statistics: The random nature of radioactive decay introduces a statistical uncertainty in the number of counts detected for the gamma peaks of I-130. This is a fundamental source of uncertainty in all radiometric measurements.
Detector Calibration: Uncertainty arises from the calibration of the detector for energy and efficiency using standard radionuclide sources.
Nuclear Data: The uncertainties in the published values for the half-life of I-130 (12.36 ± 0.01 hours) and the gamma-ray emission probabilities also contribute to the final measurement uncertainty. wikidata.org
Precision is typically evaluated by repeatedly analyzing a homogenous sample or a quality control standard. The results provide a measure of the method's repeatability (within-run precision) and intermediate precision (between-run precision).
Table 2: Representative Precision and Recovery Data for Iodine Analytical Methods
| Analytical Technique | Analyte/Matrix | Performance Metric | Value | Reference |
|---|---|---|---|---|
| ICP-MS | Iodine in fortified food samples | Precision (RSD) | 2-7% | nih.gov |
| ICP-MS | Iodine in fortified food samples | Recovery (Accuracy) | 81-119% | nih.gov |
| Radiochemical Analysis | Radioiodine in urine | Recovery | 98% | cdc.gov |
| Column Chromatography | Na¹³¹I from tellurium target | Yield Percentage | 90.63% ± 2.84% | worldresearchersassociations.com |
| Column Chromatography | Na¹³¹I from tellurium target | Radiochemistry Purity | 99.05% ± 0.13% | worldresearchersassociations.com |
Validation and Refinement of Nuclear Data
Accurate nuclear data is fundamental for a wide range of applications, from reactor design to nuclear medicine. Iodine-130 is a nuclide for which nuclear data is evaluated and refined, contributing to comprehensive nuclear data libraries.
The accuracy of nuclear reaction cross-section calculations is crucial for predicting the outcomes of nuclear processes, including isotope production and radiation transport. Experimental verification of these calculations is an ongoing effort in nuclear physics. Studies involving neutron capture reactions, such as the ¹²⁹I(n,γ)¹³⁰I reaction, are vital for validating evaluated cross-section data. Integral experiments, where known neutron fluxes interact with samples of specific isotopes, allow researchers to compare experimental reaction rates with theoretical predictions derived from nuclear data libraries. Such comparisons help identify discrepancies and guide the refinement of cross-section data for isotopes like ¹³⁰I tandfonline.comresearchgate.net. For instance, research has aimed to validate the ¹²⁹I(n,γ) cross-section data within libraries like JENDL-4.0 by comparing experimental measurements with calculated reaction rates, leading to adjustments in the evaluated data tandfonline.comresearchgate.net. Furthermore, accurate cross-section data for the production of ¹³¹I from ¹³⁰Te irradiation requires precise knowledge of the ¹³⁰Te neutron absorption cross-section, emphasizing the need for validated nuclear data for production yield estimations tennessee.eduiaea.org.
Nuclear data libraries, such as the Japanese Evaluated Nuclear Data Library (JENDL), compile critically evaluated nuclear reaction data for a vast number of nuclides. Iodine isotopes, including ¹³⁰I, are part of these evaluations. For example, JENDL-4.0 incorporated data for ¹³⁰I, and subsequent efforts have focused on improving the evaluated data for iodine isotopes for future releases of these libraries tandfonline.comresearchgate.net. The process of evaluating and updating these libraries involves incorporating the latest experimental measurements and theoretical calculations. The validation efforts mentioned previously directly contribute to the refinement and accuracy of these data libraries, ensuring their reliability for various scientific and technological applications tandfonline.comresearchgate.netukaea.ukjaea.go.jp.
Experimental Verification of Cross-Section Calculations
Methodological Development in Radiochemistry
Radiochemistry focuses on the chemical behavior of radioactive elements and the development of techniques for their separation, purification, and application. Methodological advancements in radiochemistry are crucial for efficient isotope production and utilization.
The production of radioisotopes often involves complex chemical separation procedures to isolate the desired radionuclide from the target material and other byproducts. While ¹³¹I is more commonly produced and utilized, its production pathway from the neutron irradiation of tellurium-130 (B87983) (¹³⁰Te) involves the initial formation of ¹³¹Te, which then decays to ¹³¹I worldresearchersassociations.comnordion.comnews-medical.netwikipedia.org. The separation of iodine isotopes from tellurium and other potential interfering elements has been a subject of methodological development. Techniques such as wet distillation, dry distillation, and various forms of chromatography, including ion-exchange chromatography using resins like Dowex 1x8, have been employed and optimized for iodine separation worldresearchersassociations.comresearchgate.netresearchgate.net. Research has focused on improving the efficiency, yield, and purity of these separation processes, for instance, by developing novel anion-exchange chromatographic methods for radioiodine separation from antimony targets, achieving high decontamination factors and yields researchgate.net. These advancements in separation science are transferable and inform the broader field of radiochemistry for various iodine isotopes.
Radionuclide generators are systems designed to provide a daughter radionuclide on demand, separated from its parent radionuclide. While specific generators for ¹³⁰I are not widely documented, the development of radionuclide generator technology is a significant methodological advancement in radiochemistry. Historically, systems like the ¹³²Te/¹³²I generator have been important uni-mainz.de. The principles behind these generators—efficient separation of a short-lived daughter from a longer-lived parent—are applicable across many radioisotopes. Ongoing research aims to develop new generator systems, particularly for biomedical applications, by improving separation technologies to provide daughter radionuclides in high specific activity and no-carrier-added forms uni-mainz.deresearchgate.nethbni.ac.inosti.gov. These developments enhance the accessibility and utility of radioisotopes for various research purposes.
Optimizing Radiochemical Separation Processes
Advanced Tracer Studies in Non-Biological/Non-Human Systems
While many iodine radioisotopes are recognized for their medical applications, certain isotopes and iodine compounds find utility in non-biological and non-human systems, including industrial processes and materials science. Iodine isotopes, in general, are employed as tracers in various industrial applications to monitor flow, detect leaks, or study material transport nordion.com.
Beyond tracer applications, elemental iodine and its compounds have demonstrated potential in materials science. For example, iodine vapor is being investigated as a propellant in Hall effect thrusters, offering advantages in storage density and handling compared to traditional propellants like xenon nasa.gov. Furthermore, iodine-based "clock reactions" and the ability of iodine to form complexes with polymers are areas of interest for materials science applications, including the development of programmable autonomous dissipative systems researchgate.net. These applications highlight the versatility of iodine chemistry beyond biological contexts.
Summary Table of Iodine 130 Properties
Intercomparison Studies and Standardization of Measurement Procedures
Intercomparison studies and the standardization of measurement procedures are critical for ensuring the accuracy and comparability of radioactivity measurements across different laboratories. These activities involve distributing standardized samples of a radionuclide to participating laboratories, who then measure its activity using their own equipment and methods. The results are then compared to a reference value to assess laboratory performance and identify areas for improvement in measurement techniques.
While the search results heavily feature intercomparison studies and standardization efforts for Iodine-131 iaea.orgresearchgate.netnih.gov, direct mentions of Iodine-130 in such contexts are scarce. However, the principles of standardization are universal for all radionuclides. For example, a national intercomparison of activity measurements for Iodine-131 was organized in India because it is extensively used in nuclear medicine iaea.org. Similarly, standardization methods for various radionuclides, including Iodine-131, have been carried out using gamma spectrometry for calibrating nuclear medicine equipment researchgate.net.
The availability of reliable calibration standards is paramount for accurate measurements nih.govgovinfo.gov. The National Institute of Standards and Technology (NIST) provides certified standards for iodine radioisotopes, including Iodine-131 nih.gov. If Iodine-130 were to be used more broadly in research or specialized applications, the development and distribution of certified reference materials for its activity measurement would be essential for intercomparison studies and ensuring measurement traceability. The methodologies for standardizing radioactive sources typically involve techniques like gamma spectrometry or coincidence counting, depending on the radionuclide's decay scheme researchgate.net.
Future Directions in Iodine 130 Research
Precision Nuclear Data Measurements for Enhanced Modeling
Accurate nuclear data is fundamental for enhancing the predictive capabilities of models used in various scientific disciplines, including nuclear physics, reactor design, and radiation safety. For Iodine-130 (I-130), ongoing research aims to refine existing nuclear data and generate new, high-precision measurements. This includes detailed studies of its decay scheme, half-life, and the energies and intensities of emitted radiation. Such precise data is crucial for improving the accuracy of nuclear reaction calculations and simulations, which in turn aids in understanding nuclear processes and optimizing experimental setups researchgate.net. For instance, advancements in experimental techniques allow for more precise determination of decay parameters, which are essential for nuclear structure models and astrophysical nucleosynthesis studies. The evaluation of nuclear spectroscopic information for mass number 130, including I-130, highlights a need for more extensive transition-rate data and detailed level information to validate theoretical models researchgate.net.
Exploration of Novel and High-Efficiency Production Routes
The efficient and pure production of radioisotopes is a continuous area of research. For I-130, while not as widely used as I-131, exploring novel and high-efficiency production routes remains relevant for specific applications or for fundamental research. Traditional methods often involve nuclear reactions such as the bombardment of tellurium targets with protons or neutrons. Future research may focus on optimizing these reactions, exploring alternative target materials, or developing new irradiation techniques to increase yield and reduce the production of unwanted co-isotopes. For example, advances in cyclotron technology and targetry could lead to more efficient production pathways. While I-131 is typically produced in reactors, I-130 has historically been produced using cyclotrons by bombarding tellurium with deuterons acs.org. Research into optimizing these cyclotron-based routes, potentially using enriched isotopes or advanced beam delivery, could enhance production efficiency and purity.
Development of Ultra-Trace Analytical Techniques for Environmental and Material Science Samples (non-human related)
The ability to detect and quantify ultra-trace amounts of radioisotopes in environmental and material science samples is vital for monitoring, research, and safeguarding. For I-130, future developments in analytical techniques are geared towards increasing sensitivity and reducing detection limits. Techniques such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS), particularly when coupled with pre-concentration or specialized generation methods, offer high sensitivity for iodine determination nerc.ac.ukresearchgate.netacs.org. Research is focused on refining sample preparation methods, improving ionization efficiency, and minimizing background noise to achieve detection limits in the picogram or femtogram range. These advancements are crucial for applications such as studying the long-term behavior of radionuclides in geological repositories, environmental monitoring after potential release events, or analyzing materials for trace isotopic composition, excluding human-related applications as per the prompt.
Integration of Theoretical Models with Experimental Findings for Predictive Capabilities
The synergy between theoretical modeling and experimental validation is essential for advancing our understanding of nuclear phenomena and predicting the behavior of radionuclides. For I-130, future research will continue to integrate sophisticated theoretical nuclear models with precise experimental measurements. This includes using computational tools to predict cross-sections for production reactions, model decay processes, and simulate transport and interactions in various media. For instance, nuclear data evaluations aim to provide detailed level information required for model validation, which is necessary for deducing neutrino properties and understanding nuclear structure researchgate.net. In the context of severe accident scenarios in nuclear reactors, mechanistic models like INSPECT and LIRIC are being developed and refined to better predict iodine behavior, with ongoing work focusing on improving the understanding and modeling of iodine chemistry and mass transfer through the integration of experimental data from various scales iaea.orgirsn.fr. This iterative process of comparing theoretical predictions with experimental results allows for the refinement of models, leading to enhanced predictive capabilities for I-130 and related isotopes in diverse scientific and engineering applications.
Q & A
Basic: What are the standard methodologies for quantifying I-130 in environmental or nuclear samples?
Answer:
I-130 is typically quantified using gamma spectrometry due to its characteristic gamma emissions (e.g., 536 keV, 668.5 keV, and 739.5 keV). A validated protocol involves:
Sample Preparation : Purification via solvent extraction (e.g., carbon tetrachloride) to isolate iodine isotopes, followed by precipitation as AgI .
Activity Calculation : Gamma spectra are analyzed using high-resolution detectors (e.g., Ge(Li)), with corrections for chemical yield via tracers like I-125 .
Cross-Validation : Co-measurement of other iodine isotopes (e.g., I-131, I-135) to account for spectral interference .
Advanced: How can Neutron Activation Analysis (NAA) improve sensitivity for I-129 detection via I-130?
Answer:
NAA leverages the high-specific-activity gamma emissions of I-130 (produced by neutron activation of I-129) to enhance detection limits for trace I-129 in environmental matrices:
Activation Process : I-129 captures thermal neutrons in a reactor (e.g., DHRUVA or APSARA-U), forming I-130 with a 12.36-hour half-life .
Gamma Measurement : Post-irradiation, I-130’s high-energy gamma rays (536 keV, 668.5 keV) are quantified, bypassing the low-energy emissions of I-129 (39.6 keV γ, 29–30 keV X-rays) .
Methodological Advantages :
- Reduces background noise compared to direct β-counting or AMS.
- Achieves detection limits <1 mBq/g in soil/sediment samples .
Basic: What are the key challenges in experimental design for studies involving I-130’s short half-life (hours)?
Answer:
Key considerations include:
Timing Constraints : Rapid post-irradiation processing to minimize decay losses.
Tracer Use : Adding a yield tracer (e.g., I-125) to correct for chemical losses during purification .
Decay Correction : Applying the Bateman equation to adjust activity measurements for decay during analysis .
Advanced: How can researchers resolve contradictions between I-130’s theoretical decay pathways and observed environmental behavior?
Answer:
Discrepancies often arise from:
Matrix Effects : Iodine’s affinity for organic matter in soil slows migration, contradicting models assuming rapid dispersion .
Isotopic Dilution : Pre-nuclear I-127/I-129 ratios (10⁻¹²) vs. post-nuclear ratios (10⁻¹⁰–10⁻⁴) affect I-130 activation efficiency .
Mitigation Strategies :
- Use isotopic dilution assays to quantify natural vs. anthropogenic iodine.
- Pair NAA with ICP-MS for isotopic ratio validation .
Basic: How does I-130’s role in thyroid dose modeling differ from other iodine isotopes?
Answer:
While I-131 dominates thyroid dose estimates due to its high abundance and β-emissions, I-130 contributes minimally but is included in regulatory models to prevent underestimation. Key factors:
Dose Coefficients : I-130’s dose coefficient is lower than I-131 (1.1×10⁻⁸ vs. 1.6×10⁻⁵ Sv/Bq).
Inclusion Rationale : Ensures conservative estimates for rare scenarios with elevated I-130 release (e.g., severe reactor accidents) .
Advanced: What methodological refinements are needed to optimize I-130’s use as a tracer in nuclear waste studies?
Answer:
Enhanced Separation : Improve solvent extraction efficiency (e.g., using trioctylphosphine oxide) to reduce co-precipitation with Te or Sb isotopes .
Decay Chain Modeling : Incorporate I-130’s daughter products (e.g., Xe-130) into transport models for spent fuel repositories.
Cross-Method Calibration : Validate NAA results against AMS for I-129 to ensure accuracy in long-term waste monitoring .
Basic: What historical research limitations led to the discontinuation of I-130 in medical applications?
Answer:
Early clinical trials (1940s) used I-130/I-131 mixtures for hyperthyroidism therapy but found:
Short Half-Life : Insufficient therapeutic duration compared to I-131 (8.02 days).
Low β-Energy : I-130’s β-emissions (154.4 keV) were less effective for tissue ablation than I-131’s (606 keV) .
Advanced: How can researchers design experiments to differentiate I-130’s contributions in mixed fission product samples?
Answer:
Energy-Resolved Spectroscopy : Isolate I-130’s 739.5 keV γ-peak from overlapping signals (e.g., Cs-134’s 795.8 keV).
Time-Decay Analysis : Leverage I-130’s 12.36-hour half-life to distinguish it from longer-lived isotopes (e.g., I-129: 15.7 million years).
Multi-Detector Arrays : Use Compton suppression systems to improve peak-to-background ratios in complex matrices .
Basic: What quality control measures are critical for reproducible I-130 analysis?
Answer:
Blank Samples : Run reagent blanks to detect contamination during solvent extraction.
Reference Materials : Use NIST-traceable standards (e.g., IAEA-375 soil) for detector calibration.
Uncertainty Budgeting : Report combined uncertainties from counting statistics, decay correction, and chemical yield .
Advanced: How can machine learning improve the interpretation of I-130 gamma spectra in complex matrices?
Answer:
Peak Identification : Train convolutional neural networks (CNNs) to detect low-intensity peaks (e.g., 739.5 keV) amid background noise.
Spectral Deconvolution : Apply Bayesian algorithms to resolve overlapping peaks from mixed isotopes.
Automated Decay Correction : Integrate time-stamped data to auto-calculate decay-adjusted activities .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
